Cas no 1784790-28-8 ((1-methyl-1H-indol-6-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-indol-6-yl)methanesulfonyl chloride
• CAS No: 1784790-28-8
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 6026676
• PubChem ID: 84704173
• Update Time: 2025-06-13

(1-methyl-1H-indol-6-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-6-yl)methanesulfonyl chloride
• 1784790-28-8
• EN300-1990846

• Inchi： 1S/C10H10ClNO2S/c1-12-5-4-9-3-2-8(6-10(9)12)7-15(11,13)14/h2-6H,7H2,1H3
• InChI Key： ILRBHTZSPLGRCU-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC2C=CN(C)C=2C=1)(=O)=O

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.4Ų

Additional information on (1-methyl-1H-indol-6-yl)methanesulfonyl chloride

Comprehensive Overview of (1-methyl-1H-indol-6-yl)methanesulfonyl chloride (CAS No. 1784790-28-8)

(1-methyl-1H-indol-6-yl)methanesulfonyl chloride (CAS No. 1784790-28-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and organic synthesis. This compound, characterized by its indole core and methanesulfonyl chloride functional group, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the design of kinase inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

The growing demand for high-purity intermediates in API manufacturing has spotlighted compounds like (1-methyl-1H-indol-6-yl)methanesulfonyl chloride. Researchers frequently search for "sulfonation reagents for indole derivatives" or "CAS 1784790-28-8 solubility data," reflecting its relevance in optimizing synthetic routes. Recent studies emphasize its role in covalent inhibitor design, a hot topic in cancer therapeutics, where selective binding to cysteine residues is crucial.

From a synthetic chemistry perspective, this compound’s reactivity stems from the electrophilic sulfonyl chloride moiety, enabling efficient C–S bond formation. Its stability under inert conditions makes it suitable for multi-step synthesis, addressing common queries like "handling sulfonyl chlorides in air-sensitive reactions." Analytical data (e.g., HPLC purity >98%) and storage recommendations (e.g., -20°C under argon) are frequently cited in technical discussions.

Innovations in green chemistry have spurred interest in safer alternatives to traditional sulfonylation methods. While (1-methyl-1H-indol-6-yl)methanesulfonyl chloride remains indispensable, its use in flow chemistry systems or with scavenger resins exemplifies modern workflow adaptations. These advancements resonate with searches for "sustainable sulfonylating agents" and "waste reduction in heterocycle synthesis."

In summary, (1-methyl-1H-indol-6-yl)methanesulfonyl chloride (CAS No. 1784790-28-8) bridges fundamental research and industrial applications, driven by its versatility in medicinal chemistry and alignment with cutting-edge therapeutic strategies. Its optimization continues to inspire solutions for challenges in selective functionalization and process scalability.